![molecular formula C17H14N2O3 B257300 methyl 4-(2-methyl-4-oxoquinazolin-3(4H)-yl)benzoate](/img/structure/B257300.png)
methyl 4-(2-methyl-4-oxoquinazolin-3(4H)-yl)benzoate
Overview
Description
Methyl 4-(2-methyl-4-oxoquinazolin-3(4H)-yl)benzoate is a chemical compound that has been synthesized and extensively studied for its potential applications in scientific research. This molecule belongs to the class of quinazolinone derivatives, which have shown promising results in various biological and medicinal fields.
Mechanism of Action
The mechanism of action of methyl 4-(2-methyl-4-oxoquinazolin-3(4H)-yl)benzoate involves the modulation of various cellular pathways. It interacts with specific molecular targets such as enzymes, receptors, and signaling molecules, leading to the following effects:
1. Inhibition of cell cycle progression: this compound induces cell cycle arrest at the G2/M phase by inhibiting the activity of cyclin-dependent kinases (CDKs) and downregulating the expression of cyclin B1.
2. Induction of apoptosis: this compound activates the intrinsic apoptotic pathway by upregulating the expression of pro-apoptotic proteins such as Bax and downregulating the expression of anti-apoptotic proteins such as Bcl-2.
3. Modulation of oxidative stress: this compound reduces the production of ROS and enhances the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects, including:
1. Inhibition of cell proliferation: this compound inhibits the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis.
2. Neuroprotection: this compound protects neuronal cells from oxidative stress-induced damage by reducing the production of ROS and enhancing the activity of antioxidant enzymes.
3. Anti-inflammatory: this compound exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as IL-1β and TNF-α.
Advantages and Limitations for Lab Experiments
Methyl 4-(2-methyl-4-oxoquinazolin-3(4H)-yl)benzoate has several advantages and limitations for lab experiments, including:
Advantages:
1. High purity: this compound can be synthesized with high purity using standard laboratory techniques.
2. Versatile: this compound can be used in various biological and medicinal assays due to its diverse pharmacological effects.
3. Low toxicity: this compound has low toxicity and is considered safe for use in lab experiments.
Limitations:
1. Limited solubility: this compound has limited solubility in water, which can limit its use in some assays.
2. High cost: this compound can be expensive to synthesize, which can limit its availability for some researchers.
3. Limited stability: this compound can be unstable under certain conditions, which can affect its efficacy in some assays.
Future Directions
Methyl 4-(2-methyl-4-oxoquinazolin-3(4H)-yl)benzoate has several potential future directions for research, including:
1. Drug development: this compound can be further developed into a potential drug candidate for cancer, neurodegenerative, and inflammatory diseases.
2. Structure-activity relationship (SAR) studies: SAR studies can be conducted to identify the key structural features of this compound that contribute to its pharmacological effects.
3. Mechanistic studies: Further mechanistic studies can be conducted to elucidate the molecular targets and signaling pathways involved in the pharmacological effects of this compound.
4. Formulation development: Formulation development can be conducted to improve the solubility, stability, and bioavailability of this compound for use in various assays and potential drug development.
Synthesis Methods
The synthesis of methyl 4-(2-methyl-4-oxoquinazolin-3(4H)-yl)benzoate involves the reaction of 2-amino-4-methylquinazoline-3-one with methyl 4-bromobenzoate in the presence of a base such as potassium carbonate. The reaction takes place in a suitable solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) under reflux conditions. The product is obtained after purification by column chromatography or recrystallization.
Scientific Research Applications
Methyl 4-(2-methyl-4-oxoquinazolin-3(4H)-yl)benzoate has been studied for its potential applications in various scientific research fields. It has shown promising results in the following areas:
1. Cancer Research: this compound has been found to exhibit antitumor activity against various cancer cell lines. It inhibits the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis.
2. Neuroprotection: this compound has been shown to have neuroprotective effects against oxidative stress-induced damage in neuronal cells. It reduces the production of reactive oxygen species (ROS) and enhances the activity of antioxidant enzymes.
3. Anti-inflammatory: this compound has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α).
properties
IUPAC Name |
methyl 4-(2-methyl-4-oxoquinazolin-3-yl)benzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O3/c1-11-18-15-6-4-3-5-14(15)16(20)19(11)13-9-7-12(8-10-13)17(21)22-2/h3-10H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUNOODQSKKFMOH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2C(=O)N1C3=CC=C(C=C3)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O3 | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601218834 | |
Record name | Methyl 4-(2-methyl-4-oxo-3(4H)-quinazolinyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601218834 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.30 g/mol | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
35218-84-9 | |
Record name | Methyl 4-(2-methyl-4-oxo-3(4H)-quinazolinyl)benzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=35218-84-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 4-(2-methyl-4-oxo-3(4H)-quinazolinyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601218834 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.